Ethane

• IUPAC Name: ethane
• InChI: InChI=1S/C2H6/c1-2/h1-2H3
• InChI Key: OTMSDBZUPAUEDD-UHFFFAOYSA-N
• Canonical SMILES: CC
• Molecular Formula: C2H6, Array
• Related CAS: 36427-13-1
• DSSTOX Substance ID: DTXSID6026377
• Molecular Weight: 30.07 g/mol
• Physical Description: Ethane appears as a colorless odorless gas. It is easily ignited. The vapors are heavier than air. It can asphyxiate by the displacement of air. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Contact with the liquid may cause frostbite., Ethane, refrigerated liquid appears as a colorless odorless very cold liquid. Boils at -88.6 °C. Easily ignited and a flame can flash back to the source of a leak very easily. Vapors are heavier than air. Vapors can asphyxiate by the displacement of air from enclosed spaces. Direct contact can cause frostbite. Contact of very cold liquid with water may result in vigorous or violent boiling. If the water is hot, there is the possibility that a liquid "superheat" explosion may occur. Pressures may build to dangerous levels if liquid gas contacts water in a closed container. Under prolonged exposure to fire or intense heat the containers may rupture violently and rocket. Used in manufacturing other chemicals., Gas or Vapor; Liquid, Gas or Vapor, Colorless, odorless gas; [Merck Index], COLOURLESS COMPRESSED LIQUEFIED GAS. ODOURLESS WHEN PURE.
• Boiling Point: -127.5 °F at 760 mmHg (USCG, 1999), -88.6 °C, -89 °C
• Flash Point: -211 °F (USCG, 1999), -211 °F, -135 °C (-211 °F) - closed cup, Flammable gas
• Solubility: In water, 60.2 mg/L at 25 °C, 60.4 ug/mL water at 20 °C, 46 mL/100 mL alcohol at 4 °C, Very soluble in benzene, Soluble in ether, 60.2 mg/L @ 25 °C (exp), Solubility in water, ml/100ml at 20 °C: (very poor)
• Density: 0.546 at -127.48 °F (USCG, 1999) - Less dense than water; will float, 1.0493 at 0 °C/4 °C (air = 1) or 1.3562 g/L; 0.446 at 0 °C/4 °C (liquid), % IN SATURATED AIR: 100 AT 25 °C, 760 MM HG; DENSITY OF AIR SATURATED WITH VAPOR: 1.04 AT 25 °C, 760 MM HG (AIR= 1)
• Vapor Density: 1.04 (Air = 1), Relative vapor density (air = 1): 1.05
• Vapor Pressure: VP: 1 Pa at -183.3 °C (solid); 10 Pa at -173.2 °C; 100 Pa at -161.3 °C; 1 kPa at -145.3 °C; 10 kPa at -122.8 °C; 100 kPa at -88.8 °C, Vapor pressure, kPa at 20 °C: 3850
• Color/Form: Colorless gas
• CAS RN: 74-84-0, 68475-58-1, 68527-16-2, 19888-33-6
• Melting Point: -279.9 °F (USCG, 1999), -182.794 °C, -183 °C

Description

Synthesis Analysis

Ethane was first synthesized in 1834 by Michael Faraday, applying electrolysis of a potassium acetate solution. The process is now called Kolbe electrolysis. During the period 1847–1849, Hermann Kolbe and Edward Frankland produced ethane by the reductions of propionitrile (ethyl cyanide) and ethyl iodide with potassium metal.

Molecular Structure Analysis

In ethane (CH3CH3), both carbons are sp3-hybridized, meaning that both have four bonds with tetrahedral geometry. An sp3 orbital of one carbon atom overlaps end to end with an sp3 orbital of the second carbon atom to form a carbon-carbon σ bond. Ethane is the textbook example of a molecule exhibiting such behavior: as one of its two methyl (CH3) groups rotates once around the central carbon–carbon bond, the molecule will alternate three times between an unstable eclipsed conformation and the preferred staggered conformation.

Chemical Reactions Analysis

Ethane’s chief use is as feedstock for ethylene production. The industrial importance of ethane is based upon the ease with which it may be converted to ethylene (C2H4) and hydrogen by pyrolysis, or cracking, when passed through hot tubes. When diluted with steam and briefly heated to very high temperatures (900 °C or more), heavy hydrocarbons break down into lighter hydrocarbons, and saturated hydrocarbons become unsaturated.

Physical And Chemical Properties Analysis

Ethane is a colorless and odorless gas at standard temperature and pressure. It has a molecular weight of approximately 30.07 g/mol. Ethane’s boiling point is -88.6°C, and its melting point is -182.8°C. Ethane is a hydrocarbon and is therefore composed of only hydrogen and carbon. It is insoluble in water but soluble in many other organic solvents.

Scientific Research Applications

Catalytic Dehydrogenation of Ethane

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Ethane Aromatization

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Production of Ethylene Glycol

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Laboratory Research

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Environmentally Friendly Ethylene Production

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Chemical Looping Technology

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Mechanism of Action

Target of Action

Ethane, a naturally occurring organic chemical compound with the chemical formula C₂H₆ It is a simple hydrocarbon found in natural gas and is used as a feedstock for ethylene production .

Mode of Action

Ethane’s primary interaction is through combustion, where it reacts with oxygen to produce carbon dioxide, water, and heat . This reaction makes ethane a good fuel source. Ethane can also react with halogens, especially chlorine and bromine, by free-radical halogenation . This reaction proceeds through the propagation of the ethyl radical .

Biochemical Pathways

In the environment, certain microorganisms can consume ethane in the absence of environmental oxygen . In the depths of the sea, a microbe that oxidizes ethane partners with another that reduces sulfate to sulfide . This process is part of the global carbon cycle, contributing to the recycling of carbon in the environment.

Pharmacokinetics (ADME Properties)

It is a gas at room temperature and is poorly soluble in water

Result of Action

The primary result of ethane’s action is the release of energy in the form of heat during combustion . In the environment, the consumption of ethane by microbes contributes to the global carbon cycle . .

Safety and Hazards

Inhalation of high concentration of ethane may cause rapid respiration, dizziness, fatigue, and nausea. Chemical asphyxiant. Exposure to low concentrations for extended periods may result in dizziness or unconsciousness, and may lead to death. Contact with liquid Ethane can cause frostbite. Ethane is a HIGHLY FLAMMABLE GAS and a DANGEROUS FIRE HAZARD.

Future Directions

The recent shale gas revolution has increased the supply of ethane to an unprecedented level. The unexpected surplus of ethane has led to exceedingly low prices and a waste of a resource. Currently, the principal use for ethane is ethylene production. The surplus of ethane is turning into an excess of ethylene. The recent collapse of oil prices has greatly lowered the costs of petroleum-based ethylene, and limits the demand for ethane from ethylene producers.

Synthesis routes and methods I

Procedure details

In a Gotte foam beater (DIN 53 902, Part 1), methane, ethane, propane, butane, n-hexane and n-octane sulfonic acid were tested for their foaming behavior in 0.5% aqueous solution (0° Gh) at 40° C. The solutions of methane, ethane, propane and butane sulfonic acid did not produce any foam.

Synthesis routes and methods II

Procedure details

100 mmol/hr of ethane and 10 mmol/hr dibromoethane are fed to a reactor containing a zirconia catalyst held at 300° C. A product distribution of 91 mmol/hr ethane 18 mmol/hr ethyl bromide and 1 mmol/hr dibromoethane is obtained.

Synthesis routes and methods III

Procedure details

The reactor was packed to a bed height of 1.50 m with hydrogenation catalyst consisting of gamma-aluminum oxide with a specific surface of 120 m2 /g and doped with 0.1 wt % of palladium. The catalyst was used in the form of tablets measuring 3 mm×3 mm. In reactor 4, ethylene, vinyl chloride, unsaturated C4 -hydrocarbons and optionally acetylene were hydrogenated to form mainly ethane, ethyl chloride and n-butane. The superficial gas velocity calculated with respect to the internal reactor cross-section under reaction conditions is approx. 0.25 msec-1 and the contact time was calculated as approx. 6 seconds. Since the reactor was adiabatically operated and the hydrogenation proceeds weakly exothermically, the gas mixture left reactor 4 at a temperature of approx. 140° C. The gas mixture was passed to water cooler 6 by line 5 where it was cooled to 30° C. Then, the gas mixture flew to the suction side of compressor 7 where it was compressed from approx. 7.5 bar (absolute) to 14 bar (absolute). After the compressed gas was cooled to approx. 30° C. in water cooler 8 and further supercooled by heat exchange with hydrogen chloride gas of approx. -24° C. from the head of the rectifying column 10 in counter-current heat exchanger 9, the gaseous hydrogen chloride flowed through line 5 into column 10, while any produced condensate flowed from water cooler 8 and counter-current heat exchanger 9 through lines 11 and 12 to receiving tank 25.

Synthesis routes and methods IV

Procedure details

The [W]s—H catalyst (55.7 mg; 4.96% W/SiO2; 15.01 micromol of W) supported on silica is prepared as described above and then the reactor is charged with propane at atmospheric pressure (propane/W=790) and heated at 150° C. under batch conditions. A mixture of methane, of ethane, of isobutane, of butane, of pentane and, in a smaller proportion, of isopentane and of hexane is gradually obtained according to the following Table 5.

Q & A

Q1: What is the molecular formula and weight of ethane?

A1: Ethane is represented by the molecular formula C2H6 and has a molecular weight of 30.07 g/mol.

Q2: Are there any specific spectroscopic techniques used to characterize ethane?

A2: Yes, several spectroscopic techniques can be employed to characterize ethane, including Infrared (IR) spectroscopy, Raman spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy. For instance, IR spectroscopy can be used to identify specific functional groups present in ethane molecules based on their characteristic vibrational frequencies.

Q3: How does the structure of ethane relate to its physical properties?

A3: Ethane, being a simple alkane, exists as a colorless and odorless gas at standard temperature and pressure. Its nonpolar nature, arising from the symmetrical arrangement of carbon and hydrogen atoms, contributes to its low boiling point (-88.5 °C) and poor solubility in water.

Q4: What is the role of ethane in methane dehydroaromatization (MDA)?

A4: In the process of methane dehydroaromatization, ethane acts as a key intermediate in the transformation of methane into benzene. Density functional theory (DFT) calculations have provided valuable insights into the mechanistic pathways involved in this conversion [].

Q5: Can ethane be directly converted to ethylene?

A5: Yes, ethane can be directly converted to ethylene, a highly valuable industrial chemical, through a process known as oxidative dehydrogenation (ODH). Researchers have been exploring the use of carbon-based catalysts, and DFT calculations have been instrumental in understanding the reaction mechanisms and the impact of doping on catalyst performance [].

Q6: What are the challenges associated with ethane conversion processes like MDA and ODH?

A6: One of the major challenges associated with these processes is the rapid deactivation of catalysts due to coking, which involves the deposition of carbon on the catalyst surface. Researchers are actively investigating strategies to design more stable and coke-resistant catalysts for improved process efficiency [].

Q7: How is computational chemistry employed in ethane research?

A7: Computational techniques, particularly DFT calculations, have become indispensable tools for studying ethane at the molecular level. These methods allow researchers to investigate reaction pathways, predict thermodynamic properties, and gain a deeper understanding of ethane's behavior in various chemical processes [, ].

Q8: What types of simulations are used to study ethane?

A8: Molecular dynamics (MD) simulations are commonly employed to study the behavior of ethane, particularly in the liquid and gas phases. These simulations provide insights into properties such as diffusion coefficients, kinetic energy, and potential energy [, ].

Q9: Is ethane considered a greenhouse gas, and how does it compare to methane in terms of its environmental impact?

A9: While ethane (C2H6) is a hydrocarbon and can contribute to the greenhouse effect, it is not considered one of the primary greenhouse gases like carbon dioxide (CO2) or methane (CH4). Its atmospheric lifetime is shorter than methane, and its concentration in the atmosphere is significantly lower.

Q10: What are the main sources of ethane emissions?

A10: Ethane is primarily emitted from natural gas production and processing facilities, as well as from other industrial activities such as petrochemical manufacturing. Natural sources like natural gas seepage and biomass burning also contribute to ethane emissions [, , ].

Q11: How can ethane emissions be mitigated?

A11: Mitigation strategies for ethane emissions include improving leak detection and repair programs at natural gas processing plants, implementing stricter regulations on fugitive emissions, and exploring alternative technologies with lower emission footprints [].

Q12: What are ethane clathrate hydrates, and where are they found?

A12: Ethane clathrate hydrates are ice-like structures formed when ethane molecules become trapped within a lattice of water molecules. These hydrates are typically found in environments with high pressure and low temperature, such as deep ocean sediments and permafrost regions [].

Q13: How are ethane clathrate hydrates formed and studied in a laboratory setting?

A13: Researchers can form ethane clathrate hydrates in the laboratory by subjecting a mixture of ethane and water to specific pressure and temperature conditions. Techniques like powder X-ray diffraction and solid-state 13C NMR spectroscopy are then employed to study their formation, structure, and dissociation behavior [].

Q14: Why is there interest in understanding ethane clathrate hydrates?

A14: Studying ethane clathrate hydrates provides valuable insights into a range of scientific and technological areas. These include understanding the role of gas hydrates in global climate change, exploring their potential as energy resources, and developing strategies for preventing hydrate formation in pipelines transporting oil and gas [, ].

Q15: Can ethane be used as a starting material for the production of other valuable chemicals?

A15: Yes, ethane can serve as a valuable feedstock for producing various chemicals, including ethylene, a key ingredient in plastics manufacturing, and other higher hydrocarbons. One promising approach involves the use of supersonic nozzles and catalysts to convert ethane into more reactive intermediates for further chemical synthesis [].

Q16: How is ethane used in plasma-based processes for chemical synthesis?

A16: Plasma-based processes, particularly those operating at atmospheric pressure, offer a potentially more energy-efficient alternative to conventional thermal methods for chemical conversions. Ethane can be introduced into plasma reactors, where it undergoes decomposition and subsequent reactions to form desired products like ethylene and hydrogen [, ].